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Compound of Interest

Compound Name: PF-8380 hydrochloride

Cat. No.: B1150008 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
This document provides detailed protocols for the preparation of PF-8380 hydrochloride
solutions for use in experimental settings. PF-8380 is a potent and orally bioavailable inhibitor

of autotaxin (ATX), an enzyme crucial for the production of lysophosphatidic acid (LPA).[1][2][3]

[4] Given its role in various physiological and pathological processes including cancer,

inflammation, and fibrosis, PF-8380 is a valuable tool for preclinical research.[4][5] Adherence

to proper solution preparation and storage protocols is critical for ensuring experimental

reproducibility and accuracy.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of PF-8380 hydrochloride
is essential for its effective use in experiments. Key quantitative data are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₂H₂₁Cl₂N₃O₅ [1][2][6]

Molecular Weight 478.33 g/mol [1][2][3][6]

CAS Number 1144035-53-9 [1][2][6]

Appearance White to off-white solid

Purity >97% [3]

IC₅₀ (Autotaxin, isolated

enzyme)
2.8 nM [1][2][7][8][9]

IC₅₀ (Autotaxin, human whole

blood)
101 nM [1][2][7][8][9]

Solubility and Storage
Proper solubilization and storage are paramount to maintaining the stability and activity of PF-
8380 hydrochloride. The compound exhibits differential solubility across various solvents.

Solvent Solubility Notes Source(s)

DMSO
≥ 96 mg/mL (≥ 200.69

mM)

Use fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

Sonication may be

required.

[1][7]

Water
Insoluble (< 0.1

mg/mL)
[1][7]

Ethanol Insoluble [1]

Storage Recommendations:
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Form
Storage
Temperature

Duration Source(s)

Solid Powder -20°C 3 years [1][2]

Stock Solution in

DMSO
-80°C 6 months to 2 years [7][10]

Stock Solution in

DMSO
-20°C 1 month to 1 year [7][10]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before storage.[7]

Signaling Pathway of PF-8380 Action
PF-8380 exerts its effects by inhibiting autotaxin, thereby reducing the production of

lysophosphatidic acid (LPA). LPA is a signaling lipid that acts on G-protein coupled receptors

(GPCRs) to initiate a variety of downstream cellular responses, including cell proliferation,

migration, and survival, often through pathways like the Akt signaling cascade.[3][5]
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Caption: Mechanism of PF-8380 action via autotaxin inhibition.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1150008?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocols provide step-by-step instructions for preparing PF-8380 hydrochloride
solutions for common in vitro and in vivo applications.

Preparation of a 10 mM Stock Solution in DMSO
This protocol outlines the preparation of a concentrated stock solution, which can be diluted for

various experimental needs.

Materials:

PF-8380 hydrochloride powder (MW: 478.33 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh out a desired amount of PF-8380 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.78 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the PF-

8380 powder. For 4.78 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if necessary.[1][10]

Aliquoting: Dispense the stock solution into single-use, sterile aliquots to avoid repeated

freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[10]
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Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the 10 mM stock solution to a final working concentration

for treating cells in culture. A common working concentration for in vitro studies is 1 µM.[1][5]

Materials:

10 mM PF-8380 hydrochloride stock solution in DMSO

Sterile cell culture medium

Sterile pipette tips and tubes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution to improve accuracy. For example, dilute the 10 mM stock 1:100 in sterile cell

culture medium to create a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of cell culture medium to achieve the desired working concentration. For example, to

prepare 1 mL of 1 µM working solution, add 1 µL of the 100 µM intermediate solution to 999

µL of cell culture medium.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final

concentration of DMSO as the treatment group to account for any solvent effects.[2]

Application: Mix the final working solution gently and apply to cells as per the experimental

design. For radiosensitization studies, cells can be pre-treated with 1 µM PF-8380 for 45

minutes prior to irradiation.[1][5]

Workflow for an In Vitro Cell Migration (Scratch) Assay
The following workflow illustrates the use of PF-8380 in a typical cell migration assay.
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1. Seed cells and grow to ~70% confluency

2. Create a 'scratch' in the cell monolayer

3. Wash with PBS to remove debris

4. Treat with 1 µM PF-8380 or Vehicle (DMSO)

5. Incubate for 20-24 hours

6. Fix and stain cells

7. Quantify cell migration into the scratch area

Click to download full resolution via product page

Caption: Workflow for a cell migration assay using PF-8380.

Concluding Remarks
The protocols and information provided in this document are intended to serve as a

comprehensive guide for the preparation and use of PF-8380 hydrochloride solutions in a

research setting. By following these guidelines, researchers can ensure the integrity of their
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experiments and obtain reliable, reproducible data. It is always recommended to consult

relevant literature for specific experimental conditions and concentrations.[4][5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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